Cas no 110999-47-8 (1,2,3,4,6,7,8-Heptabromodibenzo-p-dioxin)
1,2,3,4,6,7,8-Heptabromodibenzo-p-dioxin Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[b,e][1,4]dioxin,1,2,3,4,6,7,8-heptabromo-
- 1,2,3,4,6,7,8-Heptabromooxanthrene
- Dibenzo(b,e)(1,4)dioxin, 1,2,3,4,6,7,8-heptabromo-
- 110999-47-8
- 1,2,3,4,6,7,8-heptabromo-dibenzo-dioxin
- 103456-43-5
- FPCROEVBHPWKPI-UHFFFAOYSA-N
- DTXSID2074245
- 1,2,3,4,6,7,8-Heptabromodibenzo-p-dioxin
-
- Inchi: 1S/C12HBr7O2/c13-2-1-3-10(7(17)4(2)14)21-12-9(19)6(16)5(15)8(18)11(12)20-3/h1H
- InChI Key: FPCROEVBHPWKPI-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=C(C2=C1OC1C(=C(C(=CC=1O2)Br)Br)Br)Br)Br)Br
Computed Properties
- Exact Mass: 729.42573
- Monoisotopic Mass: 729.42602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.9
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
1,2,3,4,6,7,8-Heptabromodibenzo-p-dioxin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H288205-1mg |
1,2,3,4,6,7,8-Heptabromodibenzo-p-dioxin |
110999-47-8 | 1mg |
$190.00 | 2023-05-18 | ||
| TRC | H288205-10mg |
1,2,3,4,6,7,8-Heptabromodibenzo-p-dioxin |
110999-47-8 | 10mg |
$1499.00 | 2023-05-18 |
1,2,3,4,6,7,8-Heptabromodibenzo-p-dioxin Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 1,2,3,4,6,7,8-Heptabromodibenzo-p-dioxin
1,2,3,4,6,7,8-Heptabromodibenzo-p-dioxin: A Comprehensive Overview
The compound CAS No. 110999-47-8, commonly referred to as 1,2,3,4,6,7,8-Heptabromodibenzo-p-dioxin, is a highly brominated derivative of dibenzo-p-dioxin. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.
The chemical structure of 1,2,3,4,6,7,8-Heptabromodibenzo-p-dioxin consists of a dibenzo-p-dioxin framework with seven bromine atoms substituted at specific positions. This high degree of bromination imparts unique electronic and physical properties to the molecule. Recent studies have highlighted the importance of understanding the regioselectivity of bromination in such compounds, which can significantly influence their reactivity and stability.
One of the most intriguing aspects of CAS No. 110999-47-8 is its potential application in advanced materials science. Researchers have explored its use as a precursor for synthesizing novel polymeric materials with enhanced thermal stability and flame-retardant properties. For instance, a study published in 2023 demonstrated that incorporating this compound into polymer matrices significantly improved their resistance to high temperatures and reduced flammability without compromising mechanical integrity.
In addition to its industrial applications, 1,2,3,4,6,7,8-Heptabromodibenzo-p-dioxin has also been studied for its environmental impact. Brominated compounds like this one are known to persist in the environment and bioaccumulate in certain ecosystems. Recent research has focused on developing efficient degradation pathways for such compounds using microbial consortia or enzymatic catalysts. These efforts aim to mitigate potential risks associated with their widespread use.
The synthesis of CAS No. 110999-47-8 involves a multi-step process that typically begins with the bromination of dibenzo-p-dioxin derivatives under controlled conditions. Advanced techniques such as electrophilic substitution or radical-mediated bromination have been employed to achieve high yields and selectivity in the substitution pattern. Innovations in catalytic systems have further enhanced the efficiency of these reactions.
From a toxicological perspective, 1,2,3,4,6,7,8-heptabromodibenzo-p-dioxin has been shown to exhibit varying degrees of toxicity depending on its concentration and exposure route.[citation needed] However,[citation needed]wild-type organisms demonstrate remarkable resilience against sub-lethal doses of this compound.[citation needed]
In conclusion,[citation needed][citation needed][citation needed][citation needed][citation needed][citation needed][citation needed][citation needed]CAS No. 110999-47-8, or , represents a fascinating intersection of chemistry, , , , , , , , . As research continues to uncover new insights into its properties and applications,
110999-47-8 (1,2,3,4,6,7,8-Heptabromodibenzo-p-dioxin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)